Cas no 1027256-96-7 (2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one)

2,2,2-Trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one is a fluorinated ketone derivative featuring a trifluoromethyl group and a 5-methylpyridin-3-yl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing properties and potential as a versatile synthetic intermediate. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyridine moiety offers opportunities for further functionalization. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic workflows, ensuring reliability in research and industrial applications.

2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one structure

1027256-96-7 structure

Product Name:2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one

CAS No:1027256-96-7

MF:C₈H₆F₃NO

MW:189.13455247879

MDL:MFCD13188990

CID:1134398

PubChem ID:68656085

Update Time:2025-06-07

2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethanone
- 2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one
- SCHEMBL3473330
- HAHNGGAMFWNMRI-UHFFFAOYSA-N
- AKOS017514955
- AB67515
- 2,2,2-TRIFLUORO-1-(5-METHYL-PYRIDIN-3-YL)-ETHANONE
- 1027256-96-7
- EN300-1932052
- MDL： MFCD13188990
- Inchi： 1S/C8H6F3NO/c1-5-2-6(4-12-3-5)7(13)8(9,10)11/h2-4H,1H3
- InChI Key： HAHNGGAMFWNMRI-UHFFFAOYSA-N
- SMILES： FC(C(C1C=NC=C(C)C=1)=O)(F)F

Computed Properties

Exact Mass: 189.040148g/mol
Monoisotopic Mass: 189.040148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 189.13g/mol
XLogP3: 2
Topological Polar Surface Area: 30Å²

2,2,2-trifluoro-1-(5-methylpyridin-3-yl)ethan-1-one Pricemore >>

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